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Compound of Interest

Compound Name: 1-Methylcyclopentanol

Cat. No.: B105226

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount to both personal safety and the integrity of experimental
outcomes. This document provides essential, immediate safety and logistical information for
the handling of 1-Methylcyclopentanol, including operational and disposal plans, to ensure a
secure laboratory environment.

Immediate Safety and Personal Protective
Equipment (PPE)

When working with 1-Methylcyclopentanol, a flammable solid that can be harmful if
swallowed and cause serious eye damage, adherence to strict safety protocols is non-
negotiable.[1][2][3] The following personal protective equipment is mandatory:

o Eye Protection: Wear safety glasses with side shields or goggles that comply with European
Standard EN 166.[4]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required to prevent
skin contact.[4]

» Body Protection: A lab coat or other protective clothing should be worn to prevent skin
exposure.[4]

o Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required.[4] However, for large-scale use or in
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emergency situations, a NIOSH/MSHA or European Standard EN 136 approved respirator
should be used.[4]

First Aid Measures

In the event of exposure, immediate action is critical. The following first aid procedures should
be followed:

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper
Eye Contact ) . . .

and lower eyelids. Seek immediate medical

attention.[4][5]

Remove contaminated clothing and shoes.
Skin Contact Flush the skin with plenty of water for at least 15

minutes. Seek medical attention.[4][5]

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

Inhalation . . . . -
person is not breathing, give artificial respiration.
Seek immediate medical attention.[4][5]
Do NOT induce vomiting. If the person is
conscious and alert, have them rinse their
) mouth with water and drink 2-4 cupfuls of milk or
Ingestion

water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][5]

Quantitative Data Summary

Understanding the physicochemical properties of 1-Methylcyclopentanol is essential for its
safe handling and storage.
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Property Value

Molecular Formula CeH120

Molecular Weight 100.16 g/mol [1]

Physical State Solid or low melting solid[4]

Appearance White to almost white powder or lump|[6]
Melting Point 31-37°C/87.8-98.6 °F[4][7]

Boiling Point 135-136 °C /275 - 276.8 °F[4][7]

Flash Point 40-41°C /104 - 105.8 °F (closed cup)[4][7]
Density 0.904 g/mL at 25 °CJ[7]

Experimental Workflow for Handling 1-
Methylcyclopentanol

The following diagram outlines the standard operating procedure for the safe handling of 1-
Methylcyclopentanol in a laboratory setting, from initial preparation to final disposal.
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Workflow for Safe Handling of 1-Methylcyclopentanol.
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Operational and Disposal Plan

Storage: 1-Methylcyclopentanol should be stored in a cool, well-ventilated area away from
heat, sparks, open flames, and other ignition sources.[4][6] The container should be kept tightly
closed. Grounding and bonding of the container and receiving equipment is necessary to
prevent static discharge.[4][6]

Spill Management: In case of a spill, ensure adequate ventilation and remove all sources of
ignition.[8] Use non-sparking tools and explosion-proof equipment.[8] Absorb the spill with an
inert absorbent material such as sand, silica gel, or a universal binder, and collect it into a
suitable, closed container for disposal.[8]

Disposal: 1-Methylcyclopentanol and its container are considered hazardous waste and must
be disposed of in accordance with European Directives on waste and hazardous waste, as well
as local, regional, and national regulations.[4] Do not dispose of it in drains or the environment.
[9] Empty containers may retain product residue and can be dangerous.[4] All waste should be
handled by an approved waste disposal plant.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling 1-Methylcyclopentanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105226#personal-protective-equipment-for-handling-
1-methylcyclopentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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